3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide

• Molecular Formula: C22H17FN2O3
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C22H17FN2O3/c1-13-6-7-15(22-25-19-12-17(27-2)8-9-20(19)28-22)11-18(13)24-21(26)14-4-3-5-16(23)10-14/h3-12H,1-2H3,(H,24,26)
• InChI Key: IQNAQCNOTNHGEC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)OC)NC(=O)C4=CC(=CC=C4)F

Description

3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a benzamide derivative that has been synthesized through a specific method and has been found to exhibit various biochemical and physiological effects. In

Scientific Research Applications

3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide has been found to have various applications in scientific research. One of the primary research areas where this compound has been studied is in the field of neuroscience. Studies have shown that this compound has the potential to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in various physiological and pathological processes.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide involves the inhibition of certain enzymes involved in the metabolism of neurotransmitters. Specifically, this compound has been found to inhibit the activity of monoamine oxidase A (MAO-A) and catechol-O-methyltransferase (COMT), which are enzymes involved in the breakdown of dopamine and other neurotransmitters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide are diverse and depend on the specific research application. Some of the reported effects of this compound include increased dopamine and serotonin levels in the brain, improved cognitive function, and reduced symptoms of depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide in lab experiments is its specificity for certain enzymes involved in neurotransmitter metabolism. This allows for more precise modulation of neurotransmitter activity compared to other compounds that may have broader effects. However, one limitation of this compound is its potential toxicity, which may limit its use in certain research applications.

Future Directions

There are several future directions for research involving 3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide. One area of interest is the development of more potent and selective inhibitors of MAO-A and COMT, which may have improved therapeutic potential. Additionally, further studies are needed to explore the potential applications of this compound in the treatment of various neurological and psychiatric disorders. Finally, more research is needed to understand the potential long-term effects and safety of this compound.

Synthesis Methods

The synthesis of 3-fluoro-N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide involves the reaction of 5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenylamine with 3-fluorobenzoyl chloride in the presence of a base. The reaction takes place in an organic solvent and is typically carried out under reflux conditions. The resulting product is then purified through various methods, such as column chromatography, to obtain the final compound.